BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Effects of
Ferroniobium on Steel Solidification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ferroniobium

Cat. No.: B13753430

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Ferroniobium (FeNb) is a critical microalloying addition in steelmaking, profoundly influencing
the solidification process and, consequently, the final mechanical properties of the steel. This
technical guide provides a comprehensive overview of the core effects of ferroniobium on
steel solidification. It details the dissolution of ferroniobium, the subsequent precipitation of
niobium carbonitrides (Nb(C,N)), and the resulting microstructural modifications, primarily grain
refinement. This document summarizes key quantitative data, outlines detailed experimental
protocols for studying these phenomena, and provides visualizations of the underlying
mechanisms to support researchers and scientists in the field.

The Role of Ferroniobium in Steel Solidification

The addition of ferroniobium to molten steel initiates a series of metallurgical events that
refine the microstructure and enhance the properties of the final product. Niobium is a potent
microalloying element that, even in small quantities (typically 0.01-0.1 wt%), imparts significant
improvements in strength, toughness, and weldability.[1][2] The primary mechanisms are grain
refinement and precipitation strengthening, both of which are rooted in the behavior of niobium
during and after solidification.

Dissolution of Ferroniobium

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b13753430?utm_src=pdf-interest
https://www.benchchem.com/product/b13753430?utm_src=pdf-body
https://www.benchchem.com/product/b13753430?utm_src=pdf-body
https://www.benchchem.com/product/b13753430?utm_src=pdf-body
https://www.benchchem.com/product/b13753430?utm_src=pdf-body
https://www.benchchem.com/product/b13753430?utm_src=pdf-body
https://lim.bntu.by/jour/article/view/3300?locale=en_US
https://www.mdpi.com/2075-5309/14/5/1462
https://www.benchchem.com/product/b13753430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13753430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Ferroniobium is classified as a class-Il ferroalloy, meaning it does not melt upon addition to
liquid steel but rather dissolves.[3] The dissolution process is a critical first step and occurs in
distinct stages. When a patrticle of ferroniobium is introduced into the molten steel, a shell of
solid steel forms around it. This shell then remelts, allowing the ferroniobium to come into
contact with the liquid steel and dissolve.[3][4] The dissolution kinetics are influenced by factors
such as the temperature of the molten steel, the particle size of the ferroniobium, and the

degree of agitation in the ladle.[4]

Dissolution of a Ferroniobium Particle in Molten Steel.

Precipitation of Niobium Carbonitrides

Once niobium is in solution, it readily combines with carbon and nitrogen to form niobium
carbides (NbC), nitrides (NbN), and carbonitrides (Nb(C,N)).[5] The precipitation of these
compounds is a function of temperature and the solubility of niobium in the different phases of
steel (austenite and ferrite).[6] The solubility of niobium is significantly lower in ferrite than in
austenite, promoting precipitation during the austenite-to-ferrite transformation.[7]

These fine precipitates play a crucial role in grain refinement by pinning the austenite grain
boundaries, which inhibits their growth at high temperatures.[8][9] This results in a finer
austenite grain structure, which then transforms into a finer ferrite grain structure upon cooling,
thereby enhancing both strength and toughness.[10]
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Niobium Carbonitride Precipitation and Grain Refinement.

Quantitative Data on the Effects of Ferroniobium

The addition of ferroniobium has a quantifiable impact on the solidification parameters and
mechanical properties of steel. The following tables summarize key data from various studies.
It is important to note that the specific effects can vary depending on the base composition of
the steel and the processing conditions.

Influence of Niobium on Austenite Grain Size
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Niobium is highly effective in controlling austenite grain growth. The pinning effect of Nb(C,N)

precipitates prevents coarsening of austenite grains at elevated temperatures.

Niobium Content Reheating Average Austenite
o Reference

(wt%) Temperature (°C) Grain Size (pm)

0 (No Nb) 950 [11]
Decreased

0.38 950 o [11]
Significantly

0.56 950 Further Decrease [11]

0 (No Nb) 1150 24.29 [11]
Significantly Smaller

0.38 1150 [11]
than No Nb
Significantly Smaller

0.56 1150 [11]
than No Nb
Much smaller than 0

0.028 880 [10]
wt% Nb
Smaller than 0 wt%

0.028 920 [10]

Nb

Impact of Niobium on Mechanical Properties

The refined microstructure resulting from ferroniobium additions leads to improved

mechanical properties, particularly yield strength and tensile strength.
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Niobium Yield Strength Tensile ]
Elongation (%) Reference

Content (wt%) (MPa) Strength (MPa)

0.035 507 >650 >20 [12]

0.062 ~537 >650 >24 [12]

0.084 ~535 >700 >20 [12]

0.107 555 <700 >20 [12]

0.03 324 410 - [13]

Experimental Protocols for Studying Steel
Solidification

Investigating the effects of ferroniobium on steel solidification requires specialized high-
temperature experimental techniques. The following sections detail the methodologies for key
experiments.

Thermal Analysis (Differential Scanning Calorimetry -
DSC)

Thermal analysis is used to determine the transformation temperatures, including the liquidus
and solidus, during solidification.

Methodology:

o Sample Preparation: A small, representative sample of the steel (typically a few grams) is
prepared. For as-cast structures, samples are taken directly from a solidified ingot.[14]

e Crucible Selection: The sample is placed in an inert crucible, such as alumina (Al203),
suitable for high-temperature measurements.

o Apparatus Setup: The experiment is conducted in a Differential Scanning Calorimeter. The
system is purged with an inert gas (e.g., argon) to prevent oxidation.
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e Heating and Cooling Cycle: The sample is heated to a temperature above the expected
liquidus to ensure it is fully molten. It is then cooled at a controlled rate (e.g., 10-20 °C/min).

[15]

o Data Acquisition: The heat flow to or from the sample is measured relative to a reference as
a function of temperature. The onset of peaks in the heat flow curve during cooling
corresponds to the liquidus and solidus temperatures.[15]
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Experimental Workflow for DSC Analysis.
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High-Temperature Confocal Laser Scanning Microscopy
(HT-CSLM)

HT-CSLM allows for the in-situ observation of solidification and phase transformations at high
temperatures.

Methodology:

o Sample Preparation: A small, cylindrical specimen (e.g., 7 mm diameter, 3 mm height) is
machined from the steel ingot and the surface is polished to a mirror finish.[16]

o Apparatus Setup: The sample is placed in a crucible (e.g., Al203) within the HT-CSLM
heating stage. The chamber is evacuated and backfilled with high-purity argon.[10]

« In-situ Observation: The sample is heated to above its liquidus temperature. A laser scans
the surface, and the reflected light is captured to form a real-time image. The sample is then
cooled at a controlled rate, and the solidification process, including dendrite growth and
phase transformations, is recorded.[17]

e Image Analysis: The recorded video is analyzed to study the morphology of the solidifying
phases and the kinetics of the transformations.

Transmission Electron Microscopy (TEM)

TEM is used to characterize the nanoscale precipitates of niobium carbonitrides.
Methodology:
e Sample Sectioning: A thin slice is cut from the bulk steel sample.
e Thin Foil Preparation:
o 3 mm discs are punched from the slice.
o The discs are mechanically thinned to approximately 0.06 mm.

o Twin-jet electropolishing is used to create an electron-transparent thin area. A common
electrolyte is a solution of perchloric acid, glycerol, and ethanol.[4]
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e Carbon Replica Extraction:
o The sample surface is polished and lightly etched.
o Athin layer of carbon is evaporated onto the surface.

o The carbon film, with the precipitates embedded, is then carefully removed by further
etching of the steel matrix.

e Imaging and Analysis: The prepared foil or replica is examined in a TEM. High-resolution
imaging, selected area diffraction, and energy-dispersive X-ray spectroscopy (EDS) are used
to determine the size, morphology, crystal structure, and composition of the Nb(C,N)
precipitates.[18]

Conclusion

The addition of ferroniobium to steel has a well-established and profound effect on its
solidification behavior and subsequent properties. Through the formation of stable niobium
carbonitride precipitates, ferroniobium additions lead to significant grain refinement, which is a
primary mechanism for simultaneously improving the strength and toughness of steel. The
guantitative data and experimental protocols presented in this guide provide a foundational
understanding for researchers and scientists working to optimize steel compositions and
processing parameters. The visualization of the key mechanisms offers a clear framework for
comprehending the complex interplay between ferroniobium, solidification, and microstructure
evolution. Further research focusing on the synergistic effects of niobium with other alloying
elements and advanced in-situ characterization techniques will continue to enhance our
understanding and unlock new possibilities in the development of high-performance steels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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